3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

• IUPAC Name: 3-methyl-9-(3-pyrrol-1-ylpropyl)-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• InChI: InChI=1S/C16H25N3O2/c1-17-14-16(21-15(17)20)6-4-10-19(13-7-16)12-5-11-18-8-2-3-9-18/h2-3,8-9H,4-7,10-14H2,1H3
• InChI Key: OBGDKGGSZZJUJI-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCCN(CC2)CCCN3C=CC=C3)OC1=O
• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol

Description

3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of spirocyclic compounds and has a unique structure that makes it an interesting subject of study.

Mechanism of Action

The mechanism of action of 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one is still being studied. However, it is believed that this compound interacts with specific receptors in the body, which leads to its biological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and anticonvulsant properties. It has also been studied for its potential use in the treatment of depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one in lab experiments is its unique structure, which makes it an interesting subject of study. However, one of the limitations is that the mechanism of action of this compound is still being studied, which makes it difficult to fully understand its biological effects.

Future Directions

There are several future directions for the study of 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one. One potential direction is the development of new drugs based on the structure of this compound. Another direction is the study of the mechanism of action of this compound, which will help in understanding its biological effects. Additionally, further studies can be conducted to explore the potential use of this compound in the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one involves a multi-step process that includes the reaction of 3-(1H-pyrrol-1-yl)propionic acid with methylamine, followed by the condensation of the resulting product with 1,4-dibromobutane. The final step involves the reaction of the resulting product with potassium carbonate in the presence of dimethylformamide, which leads to the formation of this compound.

Scientific Research Applications

The unique structure of 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one makes it an interesting subject of study in various fields of scientific research. This compound has potential applications in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. It has also been studied for its potential use as a catalyst in organic reactions.